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Compound of Interest

Compound Name: Lithium hydroxide

Cat. No.: B056323

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR THE HANDLING AND
DISPOSAL OF LITHIUM HYDROXIDE

Lithium hydroxide is a highly corrosive material that poses significant risks upon contact.[1] It
can cause severe burns to the eyes, skin, respiratory tract, and digestive tract.[1] Adherence to
strict safety protocols is paramount to prevent injury. This guide provides essential, step-by-
step procedures for the safe handling, storage, and disposal of lithium hydroxide in a
laboratory setting.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against the
hazards of lithium hydroxide. Below is a summary of recommended PPE.
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PPE Category

Specification

Eye and Face Protection

Chemical safety glasses or goggles and a face
shield are necessary to protect against
splashes.[2] Contact lenses should not be worn

when handling this substance.[3]

Skin Protection

Wear nitrile, neoprene, or butyl rubber gloves.[4]
A complete suit or lab coat that protects against
chemicals is required.[2][4] Full-length pants
and closed-toe shoes are mandatory.[4] A
chemical-resistant apron should be worn during

activities with a splash hazard.[4]

Respiratory Protection

When engineering controls like a fume hood are
not available or insufficient, a NIOSH or MSHA-
approved respirator for inorganic dusts (e.g.,
N95/100 mask or a full-face respirator with P100
cartridges) should be used, especially when
dealing with lithium hydroxide powder.[4][5]

Exposure Limits

Adherence to established workplace exposure limits is crucial for personnel safety.

Jurisdiction/Organization Exposure Limit Type Value
USA (WEEL) Ceiling (CEIL) 1 mg/m3
Canada (British Columbia) Ceiling (C) 1 mg/m3

Canada (Ontario)

Short-Term Exposure Limit

(STEL)

1 mg/m3

Operational Plan for Safe Handling

A systematic approach to handling lithium hydroxide is essential to minimize risks.

Preparation and Handling
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» Training: Before handling lithium hydroxide, all personnel must receive training on its
hazards and safe handling procedures.[1][3]

» Ventilation: Always handle lithium hydroxide powder and prepare solutions in a well-
ventilated area, preferably within a certified laboratory chemical fume hood.[2][4]

e Personal Protective Equipment: Don the appropriate PPE as specified in the table above
before beginning any work.

» Handling Powder: When handling the powder, avoid the formation of dust and aerosols.[4]

e Preparing Solutions: To avoid a violent reaction, always add lithium hydroxide to water
slowly while stirring; never add water to lithium hydroxide.[6]

Storage

o Container: Store lithium hydroxide in a cool, dry, and well-ventilated area in a tightly closed,
original container.[2][4][7] It is hygroscopic and will absorb moisture from the air.[2][4]

e Segregation: Store away from incompatible materials such as acids, oxidizing agents, and
moisture.[2][3] Containers should be stored with other bases.[4]

e Secondary Containment: For solutions with a concentration of 1M or greater, secondary
containment is required.[4]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4]

Immediately remove all contaminated clothing.
[71[8] Flush the affected skin with plenty of water

for at least 15 minutes.[4] Seek immediate

Skin Contact

medical attention.[4][5]

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to lift the

upper and lower eyelids.[4][5] Remove contact
Eye Contact ]

lenses if present and easy to do so0.[7][9] Seek

immediate medical attention from an

ophthalmologist.[5][7]

Do NOT induce vomiting.[4][7] Have the person
drink two glasses of water at most.[7] Never
Ingestion give anything by mouth to an unconscious

person.[4] Seek immediate medical attention.[5]

[7]

Spill and Disposal Plan

Proper management of spills and waste is crucial for laboratory and environmental safety.

Spill Response

o Evacuation: Evacuate all non-essential personnel from the spill area.[3]
» Protection: Responders must wear the appropriate PPE, including respiratory protection.[1]

o Containment: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it in a sealed, labeled container for disposal.[9][10] If the spill is a
liquid, absorb it with an inert material.[10]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://research.uga.edu/docs/CSP1500/LithiumHydroxide-1310-65-2.docx
https://sds.mcmaster.ca/Lithium_Hydroxide.pdf
https://www.carlroth.com/medias/SDB-3997-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTgxMTV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmd3WlM4NU1qSTBNekF5TmpJME56azRMMU5FUWw4ek9UazNYMGxGWDBWT0xuQmtaZ3xiMWY4OGQyODljNTk5ZDRkNmQ2MDY3OGNlYzM0MzRhZjUzNDU4YzdmNDJjNzA5ZGQ1NzYyZDg4YWY4NjdlMzU3
https://research.uga.edu/docs/CSP1500/LithiumHydroxide-1310-65-2.docx
https://research.uga.edu/docs/CSP1500/LithiumHydroxide-1310-65-2.docx
https://microporeusa.com/wp-content/uploads/2020/11/SAFETY-DATA-SHEET-Dry-LiOH.pdf
https://research.uga.edu/docs/CSP1500/LithiumHydroxide-1310-65-2.docx
https://microporeusa.com/wp-content/uploads/2020/11/SAFETY-DATA-SHEET-Dry-LiOH.pdf
https://sds.mcmaster.ca/Lithium_Hydroxide.pdf
https://www.flinnsci.com/sds_455-lithium-hydroxide/sds_455/
https://microporeusa.com/wp-content/uploads/2020/11/SAFETY-DATA-SHEET-Dry-LiOH.pdf
https://sds.mcmaster.ca/Lithium_Hydroxide.pdf
https://research.uga.edu/docs/CSP1500/LithiumHydroxide-1310-65-2.docx
https://sds.mcmaster.ca/Lithium_Hydroxide.pdf
https://sds.mcmaster.ca/Lithium_Hydroxide.pdf
https://research.uga.edu/docs/CSP1500/LithiumHydroxide-1310-65-2.docx
https://microporeusa.com/wp-content/uploads/2020/11/SAFETY-DATA-SHEET-Dry-LiOH.pdf
https://sds.mcmaster.ca/Lithium_Hydroxide.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1128.pdf
https://poworks.com/lithium-hydroxide-safe-handling
https://www.flinnsci.com/sds_455-lithium-hydroxide/sds_455/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Lithium-Hydroxide_2024-05-22.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Lithium-Hydroxide_2024-05-22.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Cleanup: Ventilate the area and wash the spill site after the material has been collected.[3][9]

Waste Disposal

e Hazardous Waste: Lithium hydroxide and any contaminated materials must be disposed of
as hazardous waste.[4][10]

» Containerization: Collect waste in a compatible, sealed, and properly labeled container.[10]

e Regulations: Follow all federal, state, and local regulations for hazardous waste disposal.[9]
Do not empty into drains.[7][11]

Visual Workflow for Safe Handling and Emergency
Procedures

The following diagram outlines the key steps and decision points for safely handling lithium
hydroxide and responding to emergencies.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1128.pdf
https://www.flinnsci.com/sds_455-lithium-hydroxide/sds_455/
https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/LithiumHydroxide-1310-65-2.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Lithium-Hydroxide_2024-05-22.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Lithium-Hydroxide_2024-05-22.docx
https://www.flinnsci.com/sds_455-lithium-hydroxide/sds_455/
https://sds.mcmaster.ca/Lithium_Hydroxide.pdf
https://www.carlroth.com/medias/SDB-6705-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA5NTh8YXBwbGljYXRpb24vcGRmfGFHRTJMMmczTnk4NU1qTXpNRGMzTWpjeU5qQTJMMU5FUWw4Mk56QTFYMGRDWDBWT0xuQmtaZ3wzOTVkYjVlZDJmZjI3Mjk4MWI1MDc5NjA3MzZhNGMwMmFjNjgwZjZhNmI2ZjliNWM2Yzk4ZGVlNGQ3ZTQ4OTEx
https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Lithium Hydroxide

Start: Prepare to Handle
Lithium Hydroxide

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

2. Handle in Ventilated Area
(Fume Hood)

3. Perform Experimental Procedure

Spill or Exposure?

EMERGENCY:

Spill/Exposure Occurs

4. No Incident

A. Evacuate Area
(If Necessary)

B. Administer First Aid
(CEERELID)]

C. Spill Cleanup
(Trained Personnel Only)

D. Report Incident

5. Decontaminate Work Area
and Store/Dispose Material

Click to download full resolution via product page

Caption: Logical flow for handling lithium hydroxide and responding to incidents.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b056323?utm_src=pdf-body-img
https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Lithium Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056323#personal-protective-equipment-for-handling-
lithium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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